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Compound of Interest

Compound Name: Desethyl methyl etodolac

CAS No.: 109518-47-0

Cat. No.: B1429221

Get Quote

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

This document provides a comprehensive technical guide on the application of "Desethyl
methyl etodolac" as a reference standard in pharmaceutical quality control. It is designed for

researchers, scientists, and drug development professionals, offering in-depth insights into the

analytical methodologies required for its identification and quantification, grounded in

established scientific principles and regulatory expectations.

Introduction: The Significance of Desethyl methyl
etodolac in Etodolac Quality Control
Desethyl methyl etodolac, chemically known as 2-(8-ethyl-1-methyl-4,9-dihydro-3H-

pyrano[3,4-b]indol-1-yl)acetic acid, is a recognized impurity and derivative of the non-steroidal

anti-inflammatory drug (NSAID) Etodolac.[1] In the context of pharmaceutical manufacturing

and quality control, it is often designated as Etodolac USP Related Compound A.[2] The

presence of impurities, even in trace amounts, can significantly impact the safety, efficacy, and

stability of the final drug product.[3] Therefore, rigorous analytical control of impurities like

Desethyl methyl etodolac is not only a scientific necessity but also a regulatory mandate.
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The International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A and Q3B,

provide a framework for the control of impurities in new drug substances and new drug

products, respectively.[4][5][6] These guidelines necessitate the reporting, identification, and

qualification of impurities that exceed specific thresholds. Desethyl methyl etodolac, as a

potential process impurity or degradation product, falls under the purview of these regulatory

expectations. Its effective control is a critical component of a robust quality system for Etodolac

and its formulations.

Physicochemical Properties of Desethyl methyl
etodolac
A thorough understanding of the physicochemical properties of Desethyl methyl etodolac is

fundamental to the development of robust analytical methods.

Property Value Source

Molecular Formula C₁₆H₁₉NO₃ [1][7]

Molecular Weight 273.33 g/mol [1][7]

CAS Number 109518-47-0 (racemic) [1]

Appearance
(Typically) White to off-white

solid
General knowledge

Solubility Soluble in methanol, DMSO [8]

Analytical Strategy for Quality Control
The primary analytical technique for the separation and quantification of Etodolac and its

related substances, including Desethyl methyl etodolac, is High-Performance Liquid

Chromatography (HPLC) with UV detection.[9][10] This is due to its high resolving power,

sensitivity, and reproducibility. The following sections detail a comprehensive HPLC-based

protocol for the quality control of Desethyl methyl etodolac.

Logical Workflow for Method Development and
Validation
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The development of a reliable analytical method for impurity profiling is a systematic process.

The following diagram illustrates the key stages involved.

Phase 1: Method Development Phase 2: Method Validation (ICH Q2(R1))

Phase 3: Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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